Cas no 1072951-52-0 (2-Fluoro-5-pentanoylphenylboronic Acid)

• Product Name: 2-Fluoro-5-pentanoylphenylboronic Acid
• CAS No: 1072951-52-0
• MF: C₁₁H₁₄BFO₃
• MW: 224.036467075348
• MDL: MFCD11504855
• CID: 857592
• Update Time: 2025-06-07

2-Fluoro-5-pentanoylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-5-pentanoylphenyl)boronic acid
• 2-Fluoro-5-pentanoylphenylboronic acid
• 2-Fluoro-5-pentanoylphenylboronic Acid

• MDL： MFCD11504855
• Inchi： 1S/C11H14BFO3/c1-2-3-4-11(14)8-5-6-10(13)9(7-8)12(15)16/h5-7,15-16H,2-4H2,1H3
• InChI Key： IEVYFHJRPUPPAO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1B(O)O)C(CCCC)=O

Computed Properties

• Exact Mass: 224.10200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 57.53000
• LogP: 0.87840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Fluoro-5-pentanoylphenylboronic Acid

Comprehensive Overview of 2-Fluoro-5-pentanoylphenylboronic Acid (CAS No. 1072951-52-0): Properties, Applications, and Industry Insights

2-Fluoro-5-pentanoylphenylboronic Acid (CAS No. 1072951-52-0) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique fluoro-substituted phenylboronic acid structure, serves as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its molecular formula, C₁₁H₁₄BFO₃, and precise structural features make it invaluable for designing advanced small-molecule inhibitors and bioconjugates.

In recent years, the demand for 2-Fluoro-5-pentanoylphenylboronic Acid has surged due to its role in developing targeted therapeutics, especially in oncology and metabolic disease research. Researchers frequently search for "boronic acid drug design" or "fluoroarylboronic acid applications," reflecting its relevance in proteasome inhibition and enzyme modulation. The compound’s pentanoyl side chain enhances its lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in medicinal chemistry forums.

From a synthetic perspective, CAS 1072951-52-0 exemplifies the growing trend of high-efficiency coupling reagents. Its stability under aqueous conditions aligns with the industry’s shift toward green chemistry, addressing queries like "water-tolerant boronic acids." Analytical techniques such as NMR spectroscopy and HPLC purity testing are essential for quality control, as highlighted in recent peer-reviewed journals.

The compound’s adaptability extends to material science, where it’s explored for organic electronic devices and sensor development. Searches for "boronic acid-based sensors" underscore its utility in detecting biomarkers like glucose or reactive oxygen species. This dual applicability in life sciences and advanced materials positions 2-Fluoro-5-pentanoylphenylboronic Acid as a multidisciplinary research tool.

Supply chain dynamics for CAS 1072951-52-0 reflect broader trends in fine chemical procurement. With increasing emphasis on GMP-compliant intermediates, manufacturers prioritize batch-to-batch consistency—a frequent concern among buyers searching for "reliable boronic acid suppliers." Storage recommendations typically include anhydrous conditions and temperature-controlled environments to preserve reactivity.

Innovations in catalytic systems have further elevated the profile of this compound. Recent patents describe its use in asymmetric synthesis, responding to the demand for "chiral boronic acid catalysts." Such developments align with the FDA’s push for stereoselective drug manufacturing, making 2-Fluoro-5-pentanoylphenylboronic Acid a strategic asset for process chemistry teams.

Environmental and safety assessments of 1072951-52-0 adhere to REACH compliance standards, a key search term among regulatory affairs professionals. While not classified as hazardous, proper lab handling protocols (e.g., glovebox use for air-sensitive steps) are emphasized in technical datasheets.

Future research directions may explore its polymeric derivatives for drug delivery systems, tapping into the booming interest in "smart biomaterials." As AI-driven molecular design accelerates, compounds like 2-Fluoro-5-pentanoylphenylboronic Acid will likely feature in computational chemistry studies targeting structure-activity relationships.